6-[(4-Fluorophenyl)oxy]-3-pyridinecarbonyl chloride

• Molecular Formula: C12H7ClFNO2
• Molecular Weight: 251.64 g/mol
• IUPAC Name: 6-(4-fluorophenoxy)pyridine-3-carbonyl chloride
• InChI: InChI=1S/C12H7ClFNO2/c13-12(16)8-1-6-11(15-7-8)17-10-4-2-9(14)3-5-10/h1-7H
• InChI Key: VTTXCTMIAUVERP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=NC=C(C=C2)C(=O)Cl)F

Description

6-[(4-Fluorophenyl)oxy]-3-pyridinecarbonyl chloride is a useful research compound. Its molecular formula is C12H7ClFNO2 and its molecular weight is 251.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-[(4-Fluorophenyl)oxy]-3-pyridinecarboxylic acid (D14) (0.032 g, 0.14 mmol) was solubilised in dry dioxane (2 mL). Thionyl chloride (0.081 mg, 0.14 mmol) was added drop-wise and the reaction mixture heated at reflux for 1.25 h. The reaction mixture was concentrated, and then re-concentrated from DCM to give 6-[(4-fluorophenyl)oxy]-3-pyridinecarbonyl chloride which was used directly in step 2